Cas no 2344685-45-4 (2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine)

• Product Name: 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine
• CAS No: 2344685-45-4
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 6100523
• PubChem ID: 139016495
• Update Time: 2025-06-13

2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine
• 2344685-45-4
• EN300-7353472

• Inchi： 1S/C6H8F3N3/c1-4-11-2-5(10)12(4)3-6(7,8)9/h2H,3,10H2,1H3
• InChI Key： YAUNYPJPGHVDTN-UHFFFAOYSA-N
• SMILES： FC(CN1C(=CN=C1C)N)(F)F

Computed Properties

• Exact Mass: 179.06703175g/mol
• Monoisotopic Mass: 179.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine

Introduction to 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine (CAS No. 2344685-45-4)

2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 2344685-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the imidazole class, a heterocyclic structure that is widely recognized for its biological activity and versatility in drug design. The presence of a methyl group at the 2-position and a 2,2,2-trifluoroethyl side chain at the 1-position introduces unique electronic and steric properties, making it a promising candidate for various applications.

The imidazole core of 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine is a key pharmacophore in medicinal chemistry, contributing to its potential as an intermediate in the synthesis of bioactive molecules. The trifluoroethyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug development. This modification also influences its interaction with biological targets, potentially improving binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of fluorinated compounds in medicinal chemistry. Studies suggest that the introduction of fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, permeability, and metabolic degradation. In the case of CAS No. 2344685-45-4, the electron-withdrawing nature of fluorine atoms in the trifluoroethyl group may enhance its binding interactions with enzymes and receptors, making it a valuable scaffold for drug discovery.

Research has demonstrated that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine align well with these pharmacological profiles. For instance, modifications at the 5-position of the imidazole ring can influence nucleophilic attack and substitution reactions, which are pivotal in enzyme inhibition. The compound’s ability to engage with biological systems at multiple levels makes it an attractive candidate for further exploration.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Researchers have investigated its interactions with various enzymes and receptors using high-throughput screening techniques. Preliminary findings indicate that CAS No. 2344685-45-4 may exhibit inhibitory effects on certain kinases and proteases, which are overexpressed in cancer cells. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for developing novel therapeutic agents.

The synthesis of 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoroethyl group necessitates specialized reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales. Techniques such as fluorination reactions and nucleophilic substitutions are commonly employed in its synthesis.

The pharmacological profile of this compound is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is particularly important for drugs that need to reach their target sites within cells or tissues. The presence of fluorine atoms also contributes to its stability under physiological conditions, reducing degradation rates and improving bioavailability.

Current research is focused on optimizing the synthetic routes for CAS No. 2344685-45-4 to improve scalability and cost-effectiveness. Additionally, efforts are underway to explore its potential applications in drug development through collaboration between academic institutions and pharmaceutical companies. The growing interest in fluorinated compounds underscores their significance in modern medicine.

The safety profile of 2-methyl-1-(2,2,2-trifluoroethyl)-1H-imidazol-5-amine is another critical aspect that requires thorough evaluation. While preliminary studies suggest low toxicity at moderate doses, comprehensive toxicological assessments are necessary before considering clinical applications. These studies will provide insights into its potential side effects and safe dosage ranges.

In conclusion,CAS No. 2344685-45-4 represents a promising compound with unique structural features that make it suitable for various pharmaceutical applications. Its imidazole core combined with a trifluoroethyl side chain offers advantages such as enhanced lipophilicity and metabolic stability. Ongoing research aims to fully elucidate its biological activities and optimize its synthesis for future therapeutic use.